rac Duloxetine 3-Thiophene Isomer
rac Duloxetine 3-Thiophene Isomer
Brand Name:
Vulcanchem
CAS No.:
116817-27-7
VCID:
VC0123418
InChI:
InChI=1S/C17H18FN5O2S2/c1-24-12-3-2-10(6-13(12)25-5-4-18)16-21-11(8-26-16)9-27-17-22-14(19)7-15(20)23-17/h2-3,6-8H,4-5,9H2,1H3,(H4,19,20,22,23)
SMILES:
COC1=C(C=C(C=C1)C2=NC(=CS2)CSC3=NC(=CC(=N3)N)N)OCCF
Molecular Formula:
C17H18FN5O2S2
Molecular Weight:
407.482
rac Duloxetine 3-Thiophene Isomer
CAS No.: 116817-27-7
Reference Standards
VCID: VC0123418
Molecular Formula: C17H18FN5O2S2
Molecular Weight: 407.482
| CAS No. | 116817-27-7 |
|---|---|
| Product Name | rac Duloxetine 3-Thiophene Isomer |
| Molecular Formula | C17H18FN5O2S2 |
| Molecular Weight | 407.482 |
| IUPAC Name | 2-[[2-[3-(2-fluoroethoxy)-4-methoxyphenyl]-1,3-thiazol-4-yl]methylsulfanyl]pyrimidine-4,6-diamine |
| Standard InChI | InChI=1S/C17H18FN5O2S2/c1-24-12-3-2-10(6-13(12)25-5-4-18)16-21-11(8-26-16)9-27-17-22-14(19)7-15(20)23-17/h2-3,6-8H,4-5,9H2,1H3,(H4,19,20,22,23) |
| Standard InChIKey | ZWMGIFUNVAXYGP-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=NC(=CS2)CSC3=NC(=CC(=N3)N)N)OCCF |
| Synonyms | (S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine; USP Duloxetine Related Compound F; |
| Last Modified | Aug 20 2021 |
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